2-(Azepan-2-ylidene)-1-phenylethan-1-one

• CAS No.: 64944-51-0
• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol
• IUPAC Name: 2-(azepan-2-ylidene)-1-phenylethanone
• InChI: InChI=1S/C14H17NO/c16-14(12-7-3-1-4-8-12)11-13-9-5-2-6-10-15-13/h1,3-4,7-8,11,15H,2,5-6,9-10H2
• InChI Key: POCGQHMTIWSSTE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC(=O)C2=CC=CC=C2)NCC1

Description

2-(Azepan-2-ylidene)-1-phenylethan-1-one is a chemical compound that belongs to the class of enaminones. Enaminones are compounds that contain both an enamine and a ketone functional group. This compound is characterized by the presence of an azepane ring, which is a seven-membered nitrogen-containing ring, and a phenyl group attached to the ethanone moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Azepan-2-ylidene)-1-phenylethan-1-one typically involves the condensation of azepane with a suitable ketone. One common method involves the reaction of azepane with 1-phenylethanone under acidic or basic conditions to form the desired enaminone. The reaction conditions may vary, but it generally requires a solvent such as ethanol or methanol and a catalyst like hydrochloric acid or sodium hydroxide.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch or continuous processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness. The reaction is typically carried out in a controlled environment to ensure consistent quality and to minimize impurities.

Chemical Reactions Analysis

Types of Reactions

2-(Azepan-2-ylidene)-1-phenylethan-1-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like bromine (Br₂) or nitric acid (HNO₃) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of phenylacetic acid derivatives.

Reduction: Formation of 2-(Azepan-2-ylidene)-1-phenylethanol.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

2-(Azepan-2-ylidene)-1-phenylethan-1-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of enzyme inhibitors.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Azepan-2-ylidene)-1-phenylethan-1-one involves its interaction with specific molecular targets. The compound can act as an inhibitor of certain enzymes by binding to their active sites, thereby blocking their activity. The azepane ring and the phenyl group play crucial roles in its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• 2-(Azepan-2-ylidene)-1-(4-bromophenyl)ethanone
• 2-(Azepan-2-ylidene)-1-(4-ethoxyphenyl)ethanone
• 2-(Azepan-2-ylidene)-1-(4-nitrophenyl)ethanone

Uniqueness

2-(Azepan-2-ylidene)-1-phenylethan-1-one is unique due to its specific structural features, such as the combination of an azepane ring and a phenyl group. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.